Cas no 1260852-86-5 (4-2-(azetidin-3-yl)phenylmorpholine)

• Product Name: 4-2-(azetidin-3-yl)phenylmorpholine
• CAS No: 1260852-86-5
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5857854
• PubChem ID: 165664189
• Update Time: 2025-06-09

4-2-(azetidin-3-yl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-2-(azetidin-3-yl)phenylmorpholine
• EN300-1851768
• 4-[2-(azetidin-3-yl)phenyl]morpholine
• 1260852-86-5

• Inchi： 1S/C13H18N2O/c1-2-4-13(15-5-7-16-8-6-15)12(3-1)11-9-14-10-11/h1-4,11,14H,5-10H2
• InChI Key： JREFOSFVFQUFFU-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=CC=CC=C1C1CNC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.5Ų

Additional information on 4-2-(azetidin-3-yl)phenylmorpholine

Professional Introduction to Compound with CAS No 1260852-86-5 and Product Name: 4-2-(azetidin-3-yl)phenylmorpholine

The compound with the CAS number 1260852-86-5 and the product name 4-2-(azetidin-3-yl)phenylmorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of 4-2-(azetidin-3-yl)phenylmorpholine incorporates a morpholine ring, which is a well-known pharmacophore in drug design, known for its ability to enhance bioavailability and interact with biological targets effectively. The presence of an azetidine moiety further modifies its pharmacokinetic profile, making it a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The combination of a phenyl group with the morpholine and azetidine rings in 4-2-(azetidin-3-yl)phenylmorpholine creates a versatile scaffold that can be modified to target various biological pathways. Studies have shown that such structural motifs can exhibit significant binding affinity to enzymes and receptors involved in critical disease pathways, including those related to inflammation, pain, and neurodegeneration.

In particular, the morpholine ring in 4-2-(azetidin-3-yl)phenylmorpholine is known for its ability to stabilize the three-dimensional conformation of the molecule, thereby enhancing its interactions with biological targets. This feature is particularly valuable in drug design, as it can improve the compound's efficacy and selectivity. Additionally, the azetidine ring introduces rigidity to the molecule, which can further fine-tune its binding properties. These structural characteristics make 4-2-(azetidin-3-yl)phenylmorpholine a compelling candidate for further exploration in drug development.

Current research is focusing on understanding the pharmacological properties of 4-2-(azetidin-3-yl)phenylmorpholine at a molecular level. Computational studies have been instrumental in predicting how this compound interacts with biological targets, providing insights into its potential mechanisms of action. These studies suggest that 4-2-(azetidin-3-yl)phenylmorpholine may have inhibitory effects on certain enzymes and receptors, making it a potential lead compound for treating conditions such as chronic pain, inflammation, and neurological disorders.

One of the most exciting aspects of 4-2-(azetidin-3-yl)phenylmorpholine is its potential for modulating neurotransmitter systems. The morpholine ring is known to interact with serotonin and dopamine receptors, which are crucial for regulating mood, pain perception, and cognitive function. By targeting these receptors, 4-2-(azetidin-3-yl)phenylmorpholine could offer therapeutic benefits in conditions where neurotransmitter imbalances play a significant role. Preliminary animal studies have shown promising results in models of chronic pain and anxiety, suggesting that this compound may have clinical utility.

The synthesis of 4-2-(azetidin-3-yl)phenylmorpholine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the intricate molecular framework of this compound. These synthetic strategies not only improve efficiency but also allow for the introduction of structural modifications that can enhance its pharmacological properties.

As research continues to uncover the potential of 4-2-(azetidin-3-yldienol phenol)-substituted benzene derivatives, it is likely that new applications for this class of compounds will emerge. The structural versatility of these molecules allows for extensive chemical modifications, enabling researchers to tailor their properties for specific therapeutic needs. This flexibility makes 4-substituted benzene derivatives an attractive area of investigation for pharmaceutical companies seeking to develop novel treatments.

In conclusion,4-substituted benzene derivatives, including compounds like 4-substituted benzophenone derivatives, represent a promising frontier in drug discovery. Their unique structural features and potential therapeutic applications make them valuable candidates for further research. As our understanding of their pharmacological properties grows,these compounds are poised to play an increasingly important role in addressing unmet medical needs.